Cas no 2138526-92-6 (2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine)

2-(4,4,4-Trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine is a fluorinated triazole derivative characterized by its unique structural features, including a trifluoromethyl group and a dimethyl-substituted alkyl chain. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its stability and reactivity as a triazole amine. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a candidate for drug discovery applications. Its well-defined molecular structure allows for precise modifications, facilitating studies in structure-activity relationships. The compound is typically handled under controlled conditions to ensure purity and consistency in experimental use. Further research is required to fully explore its applications in medicinal chemistry and material science.

2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine structure

2138526-92-6 structure

Product Name:2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine

CAS No:2138526-92-6

MF:C₈H₁₃F₃N₄

MW:222.210831403732

CID:5603520

PubChem ID:165749294

Update Time:2025-10-29

2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

- EN300-1114419
- 2138526-92-6
- 2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine
- Inchi： 1S/C8H13F3N4/c1-7(2,4-8(9,10)11)5-15-13-3-6(12)14-15/h3H,4-5H2,1-2H3,(H2,12,14)
- InChI Key： HBIUSQRLAHRTRG-UHFFFAOYSA-N
- SMILES： FC(CC(C)(C)CN1N=CC(N)=N1)(F)F

Computed Properties

Exact Mass: 222.10923092g/mol
Monoisotopic Mass: 222.10923092g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 56.7Å²

2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1114419-0.05g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6	95%	0.05g	$1188.0	2023-10-27
Enamine	EN300-1114419-0.1g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6	95%	0.1g	$1244.0	2023-10-27
Enamine	EN300-1114419-0.25g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6	95%	0.25g	$1300.0	2023-10-27
Enamine	EN300-1114419-0.5g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6	95%	0.5g	$1357.0	2023-10-27
Enamine	EN300-1114419-1.0g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6		1g	$1801.0	2023-06-09
Enamine	EN300-1114419-2.5g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6	95%	2.5g	$2771.0	2023-10-27
Enamine	EN300-1114419-5.0g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6		5g	$5221.0	2023-06-09
Enamine	EN300-1114419-10.0g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6		10g	$7742.0	2023-06-09
Enamine	EN300-1114419-1g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6	95%	1g	$1414.0	2023-10-27
Enamine	EN300-1114419-5g	2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine	2138526-92-6	95%	5g	$4102.0	2023-10-27

2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine Related Literature

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Additional information on 2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine

Compound CAS No 2138526-92-6: 2-(4,4,4-Trifluoro-2,2-Dimethylbutyl)-2H-1,2,3-Triazol-4-Amine

The compound with CAS No 2138526-92-6, known as 2-(4,4,4-trifluoro-2,2-dimethylbutyl)-2H-1,2,3-triazol-4-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure and functional groups that make it suitable for a variety of applications.

The molecular structure of this compound comprises a triazole ring system with an amine group at the 4-position and a trifluorinated alkyl group attached to the 1-position. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects and enhances the stability of the molecule. Recent studies have shown that this compound exhibits exceptional thermal stability and chemical resistance due to its robust triazole framework and fluorinated substituents.

In terms of synthesis, this compound can be synthesized via a multi-step process involving nucleophilic substitution reactions and subsequent cyclization steps. The synthesis pathway has been optimized in recent research to improve yield and purity. The use of microwave-assisted synthesis techniques has been reported to significantly reduce reaction times while maintaining high product quality.

One of the most promising applications of this compound is in the field of drug discovery. Its unique combination of structural features makes it an ideal candidate for targeting specific biological pathways. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory processes. This makes it a potential lead compound for developing novel anti-inflammatory agents.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its high thermal stability and resistance to environmental degradation make it suitable for use in high-performance polymers and coatings. Researchers have explored its use as a stabilizing agent in polymer formulations to enhance their durability under harsh conditions.

The fluorinated substituent on this compound also contributes to its hydrophobic properties, which are advantageous in certain industrial applications such as oil recovery and water-repellent coatings. Recent advancements in nanotechnology have led to the incorporation of this compound into nanocomposites for enhanced mechanical properties.

In conclusion, the compound with CAS No 2138526-9, namely ..., represents a versatile molecule with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and utility, positioning it as a valuable asset in both academic and industrial settings.